Cas no 2228729-59-5 (3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine)

• Product Name: 3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine
• CAS No: 2228729-59-5
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 5721154
• PubChem ID: 165850288
• Update Time: 2025-06-08

3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1970797
• 3,3-difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine
• 2228729-59-5
• 3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine

• Inchi： 1S/C8H11F2N3/c1-5-7(3-12-4-13-5)6(2-11)8(9)10/h3-4,6,8H,2,11H2,1H3
• InChI Key： XVXKJTBHVQYUDG-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CN=CN=C1C)F

Computed Properties

• Exact Mass: 187.09210369g/mol
• Monoisotopic Mass: 187.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine

Introduction to 3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine (CAS No. 2228729-59-5)

3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228729-59-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this compound, particularly the presence of fluoro and pyrimidine moieties, contribute to its unique chemical and biological properties, which are being explored in various research endeavors.

The molecular structure of 3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine consists of a propanamine backbone substituted with a 4-methylpyrimidine ring at the second position and fluoro atoms at the third position. This arrangement imparts specific electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluoro substituents, in particular, are known to enhance metabolic stability and binding affinity, attributes that are highly valued in drug design.

In recent years, there has been a surge in research focused on the development of novel compounds with fluorine-containing moieties due to their ability to modulate pharmacokinetic profiles and improve drug efficacy. 3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine is no exception and has been investigated for its potential role in various therapeutic areas. Its structural motif suggests possible applications in the treatment of infectious diseases, cancer, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The presence of both reactive amine and pyrimidine groups provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has led to several synthetic strategies being developed to explore analogues of 3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine, each designed to optimize specific pharmacological properties.

Recent studies have highlighted the importance of fluorine atoms in drug molecules due to their ability to influence molecular interactions at the atomic level. The electron-withdrawing nature of fluorine can enhance binding affinity by stabilizing positive charges and improving solubility profiles. In the case of 3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine, these effects are expected to contribute to its efficacy as a potential therapeutic agent.

The pyrimidine ring in 3,3-Difluoro-2-(4-methylpyrimidin-5-yl)propan-1-amine is another key structural feature that warrants attention. Pyrimidine derivatives are well-documented for their biological activity and have been widely used in the development of antiviral, anticancer, and anti-inflammatory drugs. The incorporation of a methyl group at the 4-position further modifies the electronic properties of the pyrimidine ring, potentially enhancing its interaction with biological targets.

Current research efforts are focused on elucidating the mechanism of action for 3,3-Difluoro-2-(4-methylpyrimidin-5-y l)propan -1-am ine by investigating its interactions with relevant biological pathways. Preclinical studies have begun to reveal promising results, suggesting that this compound may exhibit potent activity against certain disease states. These findings have spurred interest among pharmaceutical companies looking to develop new treatments based on fluorinated pyrimidine derivatives.

The synthesis of 3,3-Difluoro -2-(4-methylpyrimidin -5 -yl)propan -1-am ine presents unique challenges due to the sensitive nature of its functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high purity for research purposes. Techniques such as multi-step organic synthesis combined with fluorination methods have enabled researchers to access this molecule efficiently.

As our understanding of the role played by fluorine in drug design continues to evolve, compounds like 3 , 3 -Difluoro -2-( 4 -methylpy rimidin e -5 -y l )pr opan -1-am ine will undoubtedly remain at the forefront of medicinal chemistry research. Their unique structural features offer a wealth of opportunities for developing novel therapeutics with improved efficacy and safety profiles.

The future directions for research on 3 , 3 -D if luor o -2-( 4 -m ethylpy rim idin e -5 -y l )pr opan -1-am ine include exploring its potential as an intermediate in larger drug candidates and investigating its behavior in vivo. By leveraging cutting-edge technologies such as computational modeling and high-throughput screening , researchers aim to accelerate the discovery process and bring new treatments based on this promising scaffold to fruition.